Cas no 1804414-00-3 (2,3-Dichloro-6-iodopyridine)

2,3-Dichloro-6-iodopyridine is a halogenated pyridine derivative with significant utility in organic synthesis and pharmaceutical research. Its distinct substitution pattern—chlorine at the 2- and 3-positions and iodine at the 6-position—offers versatile reactivity for cross-coupling reactions, nucleophilic substitutions, and functional group transformations. The electron-withdrawing effects of the halogens enhance its electrophilic character, making it a valuable intermediate for constructing complex heterocyclic frameworks. The iodine moiety, in particular, facilitates selective modifications via metal-catalyzed reactions such as Suzuki or Sonogashira couplings. This compound is well-suited for applications in medicinal chemistry and agrochemical development, where precise halogenated building blocks are often required. Its stability and well-defined reactivity profile ensure consistent performance in synthetic workflows.

2,3-Dichloro-6-iodopyridine structure

Product Name:2,3-Dichloro-6-iodopyridine

CAS No:1804414-00-3

MF:C₅H₂Cl₂IN

MW:273.886551380157

CID:4904725

Update Time:2025-11-06

2,3-Dichloro-6-iodopyridine Chemical and Physical Properties

Names and Identifiers

- 2,3-dichloro-6-iodopyridine
- 2,3-Dichloro-6-iodopyridine
- Inchi： 1S/C5H2Cl2IN/c6-3-1-2-4(8)9-5(3)7/h1-2H
- InChI Key： AXVLKRBNNYHBDP-UHFFFAOYSA-N
- SMILES： IC1=CC=C(C(=N1)Cl)Cl

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 101
XLogP3: 3.1
Topological Polar Surface Area: 12.9

2,3-Dichloro-6-iodopyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029007438-250mg	2,3-Dichloro-6-iodopyridine	1804414-00-3	95%	250mg	$950.60	2022-04-02
Alichem	A029007438-500mg	2,3-Dichloro-6-iodopyridine	1804414-00-3	95%	500mg	$1,718.70	2022-04-02
Alichem	A029007438-1g	2,3-Dichloro-6-iodopyridine	1804414-00-3	95%	1g	$3,155.55	2022-04-02

2,3-Dichloro-6-iodopyridine Related Literature

1. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
2. An investigation on the interaction modes of a single-strand DNA aptamer and RBP4 protein: a molecular dynamic simulations approach†

Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
3. An aptasensor for detection of potassium ions based on RecJf exonuclease mediated signal amplification

Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
4. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
5. Aggregation-induced emission of luminol: a novel strategy for fluorescence ratiometric detection of ALP and As(v) with high sensitivity and selectivity†

Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490

Additional information on 2,3-Dichloro-6-iodopyridine

Comprehensive Overview of 2,3-Dichloro-6-iodopyridine (CAS No. 1804414-00-3): Properties, Applications, and Industry Trends

2,3-Dichloro-6-iodopyridine (CAS No. 1804414-00-3) is a halogenated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity. This compound, characterized by its iodo and dichloro substituents, serves as a critical intermediate in the synthesis of complex molecules. Its unique structural features enable applications in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are pivotal in modern drug discovery.

Recent trends in organic chemistry highlight the growing demand for halogenated pyridines, driven by their role in designing targeted therapies and crop protection agents. Researchers frequently search for "2,3-Dichloro-6-iodopyridine synthesis" or "CAS 1804414-00-3 suppliers," reflecting its commercial and academic relevance. The compound’s electron-deficient ring system facilitates nucleophilic substitutions, making it a preferred choice for constructing heterocyclic scaffolds.

From an industrial perspective, 2,3-Dichloro-6-iodopyridine aligns with the push toward sustainable chemistry. Innovations in catalytic halogenation and green solvents have optimized its production, reducing environmental impact. Questions like "How to purify 2,3-Dichloro-6-iodopyridine?" or "Stability of CAS 1804414-00-3 under storage" dominate technical forums, underscoring the need for robust handling protocols.

The compound’s spectroscopic properties (e.g., NMR and HPLC profiles) are well-documented, aiding quality control in large-scale manufacturing. Its melting point and solubility data are crucial for formulation scientists, particularly in API development. Searches for "2,3-Dichloro-6-iodopyridine MSDS" or "CAS 1804414-00-3 safety" emphasize the importance of transparency in chemical handling.

Emerging applications include its use in material science, where it acts as a precursor for organic electronic materials. The rise of flexible electronics and OLED technologies has further propelled interest in this niche. Additionally, its role in metal-organic frameworks (MOFs) for gas storage showcases its multidisciplinary utility.

Regulatory compliance remains a key consideration. While 2,3-Dichloro-6-iodopyridine is not classified as hazardous under major jurisdictions, adherence to REACH and GMP guidelines ensures safe commercialization. FAQs like "Is CAS 1804414-00-3 biodegradable?" reflect evolving environmental concerns among end-users.

In summary, 2,3-Dichloro-6-iodopyridine (CAS No. 1804414-00-3) exemplifies the intersection of innovation and practicality in specialty chemicals. Its adaptability across pharmaceuticals, agrochemicals, and advanced materials positions it as a cornerstone in contemporary synthetic chemistry.